Cas no 70741-38-7 (8-Dehydrocholesterol)

8-Dehydrocholesterol structure
8-Dehydrocholesterol structure
Product Name:8-Dehydrocholesterol
CAS No:70741-38-7
MF:C27H44O
MW:384.637668609619
CID:565594
PubChem ID:129846
Update Time:2025-04-19

8-Dehydrocholesterol Chemical and Physical Properties

Names and Identifiers

    • Cholesta-5,8-dien-3-ol,(3b)-
    • cholesta-5,8(9)-dien-3ß-ol
    • cholesta-5,8(9)-dien-3?-ol
    • (3S,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
    • 8(9)-DEHYDROCHOLESTEROL
    • CHOLESTA-5,8(9)-DIEN-3-OL
    • LogP
    • 8-Dehydrocholesterol
    • CHEBI:89982
    • AKOS030255165
    • (3beta)-Cholesta-5,8-dien-3-ol
    • 3b-Cholesta-5,8-dien-3-ol
    • R85BA49SYS
    • Cholesta-5,8-dien-3beta-ol
    • NS00126132
    • UNII-R85BA49SYS
    • DTXSID801315054
    • 8-DHC
    • VCA74138
    • F82237
    • cholesta-5,8-dien-3b-ol
    • VUKORTMHZDZZFR-BXAZICILSA-N
    • Cholesta-5,8-dien-3 beta-ol
    • 70741-38-7
    • LMST01010242
    • PD086660
    • HY-113435
    • CHOLESTA-5,8-DIEN-3-OL, (3.BETA.)-
    • (3.BETA.)-CHOLESTA-5,8-DIEN-3-OL
    • MS-26338
    • Q27162187
    • CS-0059524
    • SCHEMBL2106790
    • Cholesta-5,8-dien-3-ol, (3beta)-
    • MDL: MFCD28359037
    • Inchi: 1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21,23-24,28H,6-8,10-17H2,1-5H3/t19-,21+,23-,24+,26+,27-/m1/s1
    • InChI Key: VUKORTMHZDZZFR-BXAZICILSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)C(C1)=CCC1=C2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

  • Exact Mass: 384.33942
  • Monoisotopic Mass: 384.339
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1
  • Melting Point: 147-148 °C(Solv: chloroform (67-66-3); acetone (67-64-1))
  • Boiling Point: 492.1°C at 760 mmHg
  • Flash Point: 211.8°C
  • Refractive Index: 1.535
  • PSA: 20.23

8-Dehydrocholesterol Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

8-Dehydrocholesterol Pricemore >>

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